Cas no 877810-33-8 (3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 877810-33-8
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5924602
• PubChem ID: 16614352
• Update Time: 2025-07-01

3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl- (9CI)
• 3-Ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1,3,5-trihydro-4-imidazolino[1,2-h]purine-2,4-dione
• Z237492042
• F2542-1100
• SR-01000021837-1
• SR-01000021837
• AKOS001367001
• 877810-33-8
• 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• VU0491342-1
• 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21N5O3/c1-6-22-17(25)15-16(21(4)19(22)26)20-18-23(11(2)12(3)24(15)18)13-7-9-14(27-5)10-8-13/h7-10H,6H2,1-5H3
• InChI Key： VRQOITBTFLVTLG-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=C(OC)C=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 490.0±55.0 °C(Predicted)
• pka: 7.99±0.20(Predicted)

Additional information on 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 877810-33-8 and Product Name: 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound with the CAS number 877810-33-8 and the product name 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the imidazopyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

The 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione molecule is characterized by a fused imidazole and pyrimidine ring system. The presence of multiple methyl groups at positions 1, 6, 7 enhances the lipophilicity of the compound, which is a crucial factor in determining its ability to cross biological membranes. Additionally, the 4-methoxyphenyl substituent at position 8 introduces a hydroxyl group that can participate in hydrogen bonding interactions with biological targets. These structural features make the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in imidazopyrimidine derivatives due to their potential as kinase inhibitors and other enzyme-targeting agents. The 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been studied for its ability to interact with various protein targets involved in cellular signaling pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer and inflammatory diseases. The trimethyl groups at positions 1, 6, and 7 further modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The imidazo[1,2-g]purine core is typically constructed through cyclization reactions of appropriately substituted precursors. The introduction of the ethyl group at position 3 and the methoxyphenyl group at position 8 are achieved through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently.

The pharmacological profile of 3-ethyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H,2H，3H，4H，8H-imidazo[1，2-g]purine - 2，4-dione has been evaluated through in vitro assays targeting various enzymes and receptors. Initial findings indicate that this compound exhibits moderate inhibitory activity against specific kinases involved in cancer cell proliferation. Additionally，the presence of the hydroxyl group from the methoxyphenyl substituent suggests potential interactions with cellular receptors that mediate inflammatory responses. These findings are particularly intriguing given the increasing importance of kinase inhibitors in modern oncology therapy.

Further investigations into the biological activity of this compound have revealed potential therapeutic applications beyond cancer treatment. Studies have shown that it may also inhibit enzymes involved in metabolic pathways relevant to diabetes and cardiovascular diseases. The lipophilic nature imparted by the methyl groups enhances membrane permeability，allowing for better absorption and distribution within biological systems. This property is particularly advantageous for developing oral formulations with improved bioavailability.

The chemical stability of CAS No. 877810 - 33 - 8 is another critical factor that influences its suitability for pharmaceutical applications。The compound has been found to exhibit good stability under standard storage conditions，with minimal degradation observed over prolonged periods。This stability is attributed to the robustness of the imidazopyrimidine core and the protective effects provided by the various substituents。However， further studies are needed to assess its stability under varying pH conditions and in presence of metabolic enzymes。

In conclusion，the compound identified by CAS No. 877810 - 33 - 8 and named as 3 - ethyl - 8 - (4 - methoxyphenyl) - 1 ，6 ，7 - trimethyl - 1 H ，2 H ，3 H ，4 H ，8 H - imidazo[1，2-g]purine - 2 ，4 - dione represents a promising lead in pharmaceutical research。Its unique structural features，including multiple methyl groups、a hydroxyl-containing aromatic ring、and a fused heterocyclic system，make it a versatile candidate for further development。Ongoing studies are focused on elucidating its mechanism of action、optimizing its pharmacokinetic properties、and exploring its potential as a therapeutic agent in various disease states。The continued investigation of this compound holds significant promise for advancing our understanding of heterocyclic chemistry and its applications in medicine。